5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C9H9N3O2/c1-12-9(13)14-8(11-12)6-3-2-4-7(10)5-6/h2-5H,10H2,1H3
• InChI Key: NTMQKVQQPFFCKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)OC(=N1)C2=CC(=CC=C2)N

Description

5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methyl-5-(3-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one (2.17 g, 9.79 mmol) obtained in Step 2 was dissolved in methanol (60 mL) and chloroform (51 mL), and the mixture was stirred at room temperature for 4 hours under a stream of hydrogen after adding 10% palladium-on-carbon (217 mg, 0.102 mmol). The mixture was further stirred at room temperature for 4 hours under a stream of hydrogen after adding 10% palladium-on-carbon (217 mg, 0.102 mmol). Then, insolubles were separated by filtration through sellite, and the filtrate was concentrated under reduced pressure. The residue was triturated with diethyl ether, and the solid was filtered off and dried to give 5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one (1.49 g, 80%).